molecular formula C9H13N3 B1473889 2-(3,5-diethyl-1H-pyrazol-1-yl)acetonitrile CAS No. 1550877-76-3

2-(3,5-diethyl-1H-pyrazol-1-yl)acetonitrile

Cat. No. B1473889
M. Wt: 163.22 g/mol
InChI Key: DSUNEGBUKWRGSH-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of derivatives of 2-(3,5-Dimethyl-1H-pyrazol-1-yl)pyridine, such as 2-(3,5-Dimethyl-1H-pyrazol-1-yl)thiazolo[4,5-b]pyridine, involves reactions like that of 1-(thiazolo[4,5-b]pyridine-2-yl)hydrazine with acetylacetone, yielding a 71% yield .


Molecular Structure Analysis

The structure of the compound was characterized by a single-crystal X-ray structure determination as well as 1H and 13C {1H} NMR spectroscopy. X-ray crystallography confirms the molecule consists of a pyridine–thiazole moiety and the pyrazole ring, and all non-hydrogen atoms are planar .


Chemical Reactions Analysis

A new pyrazole derivative, namely, (2-(((3,5-dimethyl-1H-pyrazol-1-yl)methyl)amino)-5-nitrophenyl)(phenyl) methanone (2-DPM) was uniquely used as an inhibitor of corrosion for carbon steel (C-S) in acidic solution (1 M HCl) .

properties

IUPAC Name

2-(3,5-diethylpyrazol-1-yl)acetonitrile
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InChI

InChI=1S/C9H13N3/c1-3-8-7-9(4-2)12(11-8)6-5-10/h7H,3-4,6H2,1-2H3
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InChI Key

DSUNEGBUKWRGSH-UHFFFAOYSA-N
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Canonical SMILES

CCC1=CC(=NN1CC#N)CC
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Molecular Formula

C9H13N3
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Molecular Weight

163.22 g/mol
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Product Name

2-(3,5-diethyl-1H-pyrazol-1-yl)acetonitrile

Retrosynthesis Analysis

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